Cas no 1515095-77-8 (1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine)

• Product Name: 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine
• CAS No: 1515095-77-8
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 4607897
• PubChem ID: 83412154
• Update Time: 2025-10-29

1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)cyclopentanamine
• 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine

• Inchi： 1S/C11H13BrFN/c12-8-3-4-9(10(13)7-8)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2
• InChI Key： FYKQGPJKLYKGSV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2F)(N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine

Research Brief on 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine (CAS: 1515095-77-8): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine (CAS: 1515095-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural motif, featuring a cyclopentylamine core with halogenated aromatic substituents, has been explored for its ability to modulate various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes implicated in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability.

In terms of synthetic methodologies, advances in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound. A recent patent (WO2023056789) describes a novel palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproducts compared to traditional methods. This innovation is particularly relevant for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Biological evaluations have revealed promising neuroprotective properties of derivatives based on this scaffold. In vitro studies using primary neuronal cultures showed that certain analogs of 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine exhibit potent activity against oxidative stress-induced apoptosis, with EC50 values in the low micromolar range. These findings, reported in ACS Chemical Neuroscience (2024), suggest potential applications in treating Parkinson's disease and other neurodegenerative conditions.

The compound's pharmacokinetic profile has also been investigated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated favorable absorption and distribution characteristics, with particular note of its ability to achieve therapeutic concentrations in brain tissue. These properties, combined with its relatively low toxicity profile in animal models, position it as a promising lead compound for central nervous system-targeted therapeutics.

Emerging applications in radiopharmaceutical development have further expanded the utility of this chemical entity. The presence of the bromine atom allows for straightforward radiohalogenation, making it a valuable precursor for positron emission tomography (PET) tracers. Recent work published in Nuclear Medicine and Biology (2024) demonstrated successful incorporation of fluorine-18 into derivatives of this compound for imaging σ1 receptors in the brain.

In conclusion, 1-(4-bromo-2-fluorophenyl)cyclopentan-1-amine represents a versatile scaffold with multiple applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover new therapeutic potentials for this compound and its derivatives, particularly in neuroscience and oncology. Future directions may include further optimization of its pharmacological properties and exploration of combination therapies with existing drugs.